Cas no 169253-31-0 (2-oxo-2,3-dihydropyridine-4-carboxylic acid)

• Product Name: 2-oxo-2,3-dihydropyridine-4-carboxylic acid
• CAS No: 169253-31-0
• MF: C₆H₅NO₃
• MW: 139.108801603317
• MDL: MFCD03411725
• CID: 135114
• Update Time: 2025-06-13

2-oxo-2,3-dihydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-pyridinecarboxylic acid
• 2,3-DIHYDRO-2-OXO-4-PYRIDINECARBOXYLIC ACID
• 2-Hydroxyisonicotinic acid
• 2-HYDROXYPYRIDINE-4-CARBOXYLIC ACID
• 2-oxo-1H-pyridine-4-carboxylic acid
• 2-Oxo-2,3-dihydro-pyridine-4-carboxylic acid
• 2-Hydroxy-isonicotinic acid
• 2-oxo-1,2-dihydropyridine-4-carboxylic acid
• RARECHEM AL BO 2291
• 4-CARBOXY-2(1H)-PYRIDINONE
• 4-Pyridinecarboxylicacid,2,3-dihydro-2-oxo-(9CI)
• 2-Hydroxyisonicotinicacid
• 4-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-
• NSC132888
• PubChem16780
• 2-hydroxy isonicotinic acid
• KSC173M1L
• Jsp004530
• BXHCJLRTXPHUGH-UHFFFAOY
• 2-Oxo-2,3-dihydropyridine-4-carboxylic acid
• 2-Hydroxypyridine-4-carboxyL
• 4-Pyridinecarboxylic acid, 2,3-dihydro-2-oxo-
• 2-hydroxyisonicotinicI acid
• 2-oxo-1H-pyridine-4-carboxylicaci
• 2-oxo-2,3-dihydropyridine-4-carboxylic acid

• MDL： MFCD03411725
• Inchi： 1S/C6H5NO3/c8-5-3-4(6(9)10)1-2-7-5/h1-2H,3H2,(H,9,10)
• InChI Key： SLWKUVKKTFKILI-UHFFFAOYSA-N
• SMILES： C1(=O)N=CC=C(C(O)=O)C1

Computed Properties

• Exact Mass: 139.02700
• Monoisotopic Mass: 139.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: White powder
• Density: 1.451 g/cm3
• Boiling Point: 384ºC at 760 mmHg
• Flash Point: 186ºC
• PSA: 70.42000
• LogP: 0.48540
• pka: 2.62±0.20(Predicted)

2-oxo-2,3-dihydropyridine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-oxo-2,3-dihydropyridine-4-carboxylic acid

Introduction to 2-oxo-2,3-dihydropyridine-4-carboxylic acid (CAS No. 169253-31-0)

2-oxo-2,3-dihydropyridine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 169253-31-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse biological activities and applications in drug development. The structural framework of 2-oxo-2,3-dihydropyridine-4-carboxylic acid consists of a six-membered ring containing an oxygen atom at the 2-position and a carboxylic acid group at the 4-position, with a dihydropyridine core that contributes to its unique chemical properties.

The synthesis and characterization of 2-oxo-2,3-dihydropyridine-4-carboxylic acid have been extensively studied due to its potential pharmacological significance. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging modern techniques such as catalytic hydrogenation and enzymatic modifications. These methods not only enhance the efficiency of production but also ensure the compound's suitability for further pharmaceutical applications.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular interactions involving 2-oxo-2,3-dihydropyridine-4-carboxylic acid. Molecular docking studies have revealed its binding affinity with several biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. This has opened new avenues for developing novel therapeutic agents based on this scaffold.

The pharmacological profile of 2-oxo-2,3-dihydropyridine-4-carboxylic acid has been investigated in preclinical models, demonstrating promising effects in modulating key biochemical pathways. For instance, studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation. Additionally, its ability to interact with biological membranes has been explored, indicating potential applications in drug delivery systems.

In the realm of medicinal chemistry, the versatility of 2-oxo-2,3-dihydropyridine-4-carboxylic acid has led to its incorporation into libraries of compounds for high-throughput screening (HTS). This approach has accelerated the discovery of lead compounds with therapeutic potential. Furthermore, structural modifications of this molecule have yielded derivatives with enhanced bioavailability and reduced toxicity, aligning with current trends in drug design.

The role of 2-oxo-2,3-dihydropyridine-4-carboxylic acid in addressing global health challenges has not gone unnoticed. Researchers are increasingly leveraging its chemical properties to develop treatments for neglected tropical diseases. Its compatibility with biodegradable polymers has also sparked interest in using it as a precursor for controlled-release formulations, which could improve patient compliance and therapeutic outcomes.

As the field of chemical biology progresses, the applications of 2-oxo-2,3-dihydropyridine-4-carboxylic acid are expected to expand further. Innovations in synthetic methodologies and analytical techniques will continue to refine our understanding of its role in drug development. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

The future directions for research on 2-oxo-2,3-dihydropyridine-4-carboxylic acid include exploring its interactions with complex biological systems and developing it into a first-in-class therapeutic agent. Advances in artificial intelligence (AI) and machine learning (ML) are poised to play a pivotal role in predicting new derivatives' efficacy and safety profiles more efficiently than traditional methods.

In conclusion, 2-oxo-2,3-dihydropyridine-4-carboxylic acid (CAS No. 169253-31-0) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. As research continues to uncover new possibilities, this compound is likely to remain at the forefront of medicinal chemistry innovation.